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Compound of Interest

Compound Name: Tris(trimethylsilyl)amine

Cat. No.: B075434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tris(trimethylsilyl)amine, a compound of significant interest in organosilicon chemistry, serves

as a versatile reagent and precursor in a multitude of synthetic applications.[1][2] With the

chemical formula C9H27NSi3, this compound is notable for its unique structural and reactive

properties, stemming from the three trimethylsilyl groups bonded to a central nitrogen atom.[1]

This guide provides an in-depth overview of its chemical identifiers, physical properties,

synthesis protocols, and key applications, with a focus on its role in materials science and

chemical nitrogen fixation.[1][2]

Chemical Identifiers and Physical Properties
For clarity and ease of reference, the primary identifiers and quantitative physical properties of

Tris(trimethylsilyl)amine are summarized in the tables below.

Table 1: Chemical Identifiers for Tris(trimethylsilyl)amine
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Identifier Value

CAS Number 1586-73-8[1][3][4][5]

Preferred IUPAC Name
1,1,1-Trimethyl-N,N-

bis(trimethylsilyl)silanamine[1][6]

Other Names
Nonamethyltrisilazane, Nitrilotris(trimethylsilane)

[3][5][6]

InChI
InChI=1S/C9H27NSi3/c1-

11(2,3)10(12(4,5)6)13(7,8)9/h1-9H3[1]

InChIKey PEGHITPVRNZWSI-UHFFFAOYSA-N[1][4]

SMILES
C--INVALID-LINK--(C)N(--INVALID-LINK--(C)C)-

-INVALID-LINK--(C)C[1][4]

PubChem CID 74110[1]

EC Number 216-445-0[1][5]

UNII SVA5FGS9US[1]

Table 2: Physicochemical Properties of
Tris(trimethylsilyl)amine

Property Value

Molecular Formula C9H27NSi3[1][3][4]

Molar Mass 233.57 g/mol [1][3]

Appearance Waxy solid, White crystals[1][5]

Melting Point 67–69 °C[1][5]

Boiling Point
215 °C (at 760 mmHg), 85 °C (at 13 mmHg), 72

°C (at 10 mmHg)[1][5][7]

Solubility Soluble in nonpolar organic solvents[1]
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Experimental Protocols: Synthesis of
Tris(trimethylsilyl)amine
The synthesis of Tris(trimethylsilyl)amine can be achieved through several routes. Early

attempts involving the direct reaction of ammonia with trimethylchlorosilane were largely

unsuccessful, halting at the formation of bis(trimethylsilyl)amine (hexamethyldisilazane).[1]

More effective methods have since been developed and are detailed below.

Method 1: From the Sodium Salt of
Hexamethyldisilazane
This method provides a high yield of the desired product.

Reactants:

Sodium salt of hexamethyldisilazane

Trimethylchlorosilane

Procedure:

The sodium salt of hexamethyldisilazane is first prepared. This can be achieved by reacting

hexamethyldisilazane with sodium amide or with sodium and styrene.

The prepared sodium salt is then reacted with trimethylchlorosilane.

The reaction typically proceeds to an 80% yield of Tris(trimethylsilyl)amine.[1]

Method 2: From the Lithium Salt of
Hexamethyldisilazane
This route offers an alternative but generally lower yield compared to the sodium salt method.

Reactants:

Lithium salt of hexamethyldisilazane
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Trimethylchlorosilane

Procedure:

The lithium salt of hexamethyldisilazane is synthesized by reacting hexamethyldisilazane

with either butyllithium or phenyllithium.

This lithium salt is subsequently reacted with trimethylchlorosilane.

This pathway typically results in a 50-60% yield of Tris(trimethylsilyl)amine.[1]

Method 3: One-Pot Synthesis from Lithium Nitride
This method offers a convenient one-pot reaction with a good yield.

Reactants:

Lithium nitride (Li3N)

Trimethylchlorosilane

Solvent:

Tetrahydrofuran (THF)

Procedure:

Lithium nitride is reacted with trimethylchlorosilane in a one-pot setup using THF as the

solvent.

This reaction proceeds to a 72% yield of Tris(trimethylsilyl)amine.[1]

Key Applications and Signaling Pathways
Tris(trimethylsilyl)amine is a pivotal compound in several areas of chemical research and

application, most notably in chemical nitrogen fixation and as a versatile synthetic building

block.
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Role in Chemical Nitrogen Fixation
The conversion of atmospheric nitrogen (N2) into ammonia and other useful nitrogenous

compounds is a cornerstone of modern chemistry. While the industrial Haber-Bosch process

operates under harsh conditions, "chemical nitrogen fixation" aims to achieve this

transformation under milder, ambient conditions. Tris(trimethylsilyl)amine plays a crucial role

as a stable intermediate in a process known as reductive silylation.[1] In this process,

atmospheric nitrogen is converted to Tris(trimethylsilyl)amine, which can then be easily

hydrolyzed to produce ammonia.[1]

The general workflow for this process is illustrated in the diagram below.

Atmospheric Nitrogen (N2) Reductive Silylation
(e.g., with Li and TMS-Cl)

Tris(trimethylsilyl)amine
[(CH3)3Si]3N

Hydrolysis
(H2O) Ammonia (NH3)

Click to download full resolution via product page

Caption: Chemical Nitrogen Fixation via Reductive Silylation.

Synthetic Building Block
Tris(trimethylsilyl)amine serves as a valuable precursor in the synthesis of various inorganic

and organometallic compounds. For instance, it reacts with antimony trichloride to form a

nitridoantimone cubane-type cluster.[1] It is also utilized in the synthesis of cyclic and linear

polydichlorophosphazenes through its reaction with phosphorus pentachloride.[1] Furthermore,

it has found application in trifluoromethylation reactions of ketones under mild conditions.[1]

The synthesis of a cyclic phosphazene trimer from Tris(trimethylsilyl)amine is depicted in the

following workflow diagram.
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Tris(trimethylsilyl)amine

Reaction in
boiling Dichloromethane

Phosphorus Pentachloride (PCl5)

Hexachlorocyclotriphosphazene
(NPCl2)3Predominantly

Other Oligomers

Click to download full resolution via product page

Caption: Synthesis of Hexachlorocyclotriphosphazene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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